Cas no 137247-85-9 (2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid)

2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid Properties

Names and Identifiers

• 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid
• 2-ethyl-1,3-dioxoisoindole-5-carboxylic acid
• 1H-isoindole-5-carboxylic acid, 2-ethyl-2,3-dihydro-1,3-dioxo-
• BS-35685
• SR-01000091218-1
• SR-01000091218
• 1H-Isoindole-5-carboxylic acid, 2-ethyl-2,3-dihydro-1,3-dioxo-
• DTXSID00351706
• CS-0298306
• CHEMBL1565201
• FMHDMAFJLDZEKG-UHFFFAOYSA-N
• 2-ethyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• Oprea1_167923
• STK337108
• MLS000085846
• MFCD02905134
• 2-ethyl-1,3-dioxo-5-isoindolinecarboxylic acid
• 2-ethyl-1,3-dioxoisoindoline-5-carboxylic acid, AldrichCPR
• 2-ethyl-1,3-dioxoisoindoline-5-carboxylicacid
• 2-ethyl-1,3-dioxoisoindoline-5-carboxylic acid
• HMS2332D07
• SCHEMBL13417770
• EN300-376273
• AKOS000147365
• SMR000021175
• 137247-85-9
• SB65633
• DB-203326
• EU-0086863
• 1H-Isoindole-5-carboxylic acid, 2-ethyl-1,3-dioxo-2,3-dihydro-
• +Expand

• MDL： MFCD02905134
• InChIKey： FMHDMAFJLDZEKG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9NO4/c1-2-12-9(13)7-4-3-6(11(15)16)5-8(7)10(12)14/h3-5H,2H2,1H3,(H,15,16)
• SMILES： CCN1C(=O)C2=C(C=C(C=C2)C(=O)O)C1=O

Computed Properties

• Exact Mass: 219.05317
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 219.05315777g/mol
• Heavy Atom Count: 16
• Complexity: 352
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.68
• Boiling Point: 426.3±28.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 211.6±24.0 °C
• Density: 1.4±0.1 g/cm3